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Compound of Interest

Compound Name: Oils, Melaleuca

Cat. No.: B15565960 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of Melaleuca oil, commonly known as tea tree oil, is crucial for maintaining laboratory

safety and environmental compliance. Due to its chemical properties, Melaleuca oil is classified

as a flammable liquid and an environmental hazard, necessitating specific disposal procedures.

Adherence to these guidelines minimizes risks of fire, skin irritation, and ecological damage.

Immediate Safety and Handling
Before disposal, ensure that appropriate personal protective equipment (PPE) is worn,

including splash goggles, a lab coat, and chemical-resistant gloves.[1] Work should be

conducted in a well-ventilated area or under a fume hood to avoid inhalation of vapors.[2][3] An

eyewash station and safety shower should be readily accessible.[1]

Spill Procedures
In the event of a small spill, absorb the oil with an inert material such as sand, earth, or other

non-combustible material.[1] The absorbed material should then be placed in a suitable, sealed

container for waste disposal. For large spills, evacuate the area and prevent the spill from

entering drains or waterways.[4][5] Use non-sparking tools to collect the absorbed material.[4]

Quantitative Data Summary
The following table summarizes key quantitative data for Melaleuca oil, essential for risk

assessment and proper handling in a laboratory environment.
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Property Value Source(s)

Flash Point (Closed Cup) 50°C - 54°C (122°F - 129.2°F) [1][4]

Acute Oral Toxicity (LD50) 1900 mg/kg (Rat) [1]

Specific Gravity 0.885 - 0.906 at 20°C [4][6]

Solubility in Water Insoluble [1][4]

UN Number 1169 or 2319 [1][4]

DOT Hazard Class Class 3: Flammable Liquid [1]

Experimental Protocol: Waste Characterization and
Segregation
To ensure compliant disposal, the following protocol outlines the steps for characterizing and

segregating Melaleuca oil waste in a laboratory setting.

Objective: To correctly identify and segregate Melaleuca oil waste for proper disposal.

Materials:

Waste Melaleuca oil

Appropriate waste containers (e.g., chemically resistant, sealed containers)

Hazardous waste labels

Personal Protective Equipment (PPE) as specified above

Laboratory notebook and pen

Procedure:

Hazard Identification: Based on the Safety Data Sheet (SDS), identify Melaleuca oil as a

flammable liquid (Class 3) and an aquatic toxin.[1][2][5]
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Container Selection: Select a designated, leak-proof, and properly labeled hazardous waste

container. The container must be compatible with the oil and clearly marked as "Hazardous

Waste," "Flammable Liquid," and with the name "Melaleuca Oil" or "Tea Tree Oil."

Waste Segregation: Do not mix Melaleuca oil waste with other waste streams, particularly

with strong oxidizing or reducing agents, acids, or alkalis.[4]

Waste Collection: Carefully transfer the waste oil into the designated container, avoiding

splashes and spills. If the oil is mixed with absorbent material from a spill cleanup, place the

entire contaminated material into the container.

Labeling: Ensure the hazardous waste label on the container is filled out completely,

including the accumulation start date and the full chemical name.

Storage: Store the sealed waste container in a designated, well-ventilated, and cool

hazardous waste accumulation area, away from sources of ignition.[1][4]

Disposal Request: Once the container is full or the accumulation time limit is reached (as per

institutional and local regulations), contact your institution's Environmental Health and Safety

(EHS) department or a licensed professional waste disposal service for pickup and disposal.

[4][5] Do not pour Melaleuca oil down the drain.[2][5]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Melaleuca oil in a laboratory setting.
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Start: Melaleuca Oil for Disposal

Is the oil contaminated with other chemicals?

Consult EHS for specific disposal guidance

Yes

Is it a small quantity (e.g., <100mL)?

No

Absorb with inert, non-combustible material (e.g., sand, vermiculite)

Yes

Directly pour into a labeled hazardous waste container

No

Place absorbed material in a sealed, labeled hazardous waste container

Store container in a designated, cool, well-ventilated area away from ignition sources

Arrange for pickup by a licensed hazardous waste disposal service

End: Proper Disposal

Click to download full resolution via product page

Caption: Melaleuca Oil Disposal Workflow for Laboratories.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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